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Compound of Interest

Compound Name: 5-Tert-butylnonan-5-amine

Cat. No.: B15358095 Get Quote

Disclaimer: The following application notes and protocols are generalized guidelines for the

handling and storage of a tertiary alkylamine with the proposed structure of 5-Tert-butylnonan-
5-amine. As of this writing, specific data for this compound is not readily available in public

chemical databases. Therefore, these procedures are based on the known properties and

hazards of similar tertiary alkylamines. All laboratory personnel must consult a comprehensive,

compound-specific Safety Data Sheet (SDS) if available and adhere to all institutional and

regulatory safety standards.

General Information
5-Tert-butylnonan-5-amine is a tertiary amine with a significant hydrophobic alkyl structure.

While specific reactivity data is unavailable, it is prudent to assume it shares properties with

other tertiary amines, which are typically basic and can act as nucleophiles. Higher molecular

weight amines are generally liquids or low-melting solids with limited water solubility.[1]
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Property Hypothetical Value Notes

Molecular Formula C13H29N Based on the chemical name.

Molecular Weight 199.38 g/mol
Calculated from the molecular

formula.

Appearance
Colorless to pale yellow liquid

or low-melting solid

Typical for higher molecular

weight amines.[1]

Odor Amine-like, fishy
Characteristic of many amines.

[2]

Boiling Point > 200 °C
Estimated based on molecular

weight.

Solubility
Insoluble in water; soluble in

organic solvents

The large alkyl groups suggest

low water solubility.[1]

Safety and Handling Precautions
Tertiary amines can be hazardous, and appropriate precautions must be taken. Based on

similar compounds like tert-butylamine, this compound should be treated as potentially harmful

and flammable.[3][4]

2.1 Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles and a face shield.[5]

Skin Protection: Use chemically resistant gloves (e.g., nitrile or neoprene), a lab coat, and

closed-toe shoes.[5]

Respiratory Protection: Handle only in a well-ventilated area or a chemical fume hood. If

aerosols or vapors are generated, a NIOSH-approved respirator may be necessary.

2.2 General Handling

Avoid contact with skin and eyes.[5]

Do not breathe vapors or mist.[4]
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Keep away from heat, sparks, and open flames.[3]

Use non-sparking tools and ground all equipment when transferring large quantities to

prevent static discharge.[3][4]

Wash hands thoroughly after handling.

2.3 First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[5][6]

In Case of Skin Contact: Immediately wash off with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek

immediate medical attention.[5]

If Swallowed: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5]

Experimental Protocols
3.1 Receiving and Initial Storage

Upon receipt, inspect the container for any damage or leaks.

Verify that the label matches the order information.

Log the chemical into the laboratory inventory system.

Store the unopened container in a designated, well-ventilated, cool, and dry area away from

incompatible materials.[4][7]

3.2 Aliquoting and Sample Preparation Protocol

Perform all operations within a certified chemical fume hood.
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Don appropriate PPE as described in section 2.1.

Place the stock container of 5-Tert-butylnonan-5-amine in a secondary container within the

fume hood.

If the compound is a solid at room temperature, it may need to be gently warmed to be

transferred as a liquid. Use a water bath and avoid open flames.

Carefully open the container.

Using a clean, dry pipette or syringe, transfer the desired amount to a pre-weighed, labeled

secondary container.

Tightly seal both the stock and secondary containers.

Clean any spills immediately with an appropriate absorbent material.

Properly dispose of all contaminated materials (pipette tips, gloves, etc.) as hazardous

waste.

Record the amount taken in the laboratory notebook and on the inventory log.

3.3 Storage Protocol

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[4] A temperature range of 2-8°C is recommended for long-term stability.[5]

Incompatible Materials: Keep away from strong oxidizing agents, acids, and sources of

ignition.[3][4]

Container: Use the original container or a chemically compatible secondary container.

Labeling: Ensure all containers are clearly labeled with the chemical name, concentration (if

diluted), date, and appropriate hazard warnings.

Storage Conditions Summary
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Parameter Condition Rationale

Temperature
Cool (2-8°C) or Controlled

Room Temperature

To minimize degradation and

vapor pressure.[8][9]

Atmosphere
Dry, inert gas (e.g., nitrogen or

argon) if necessary

To prevent oxidation and

reaction with atmospheric

moisture.

Light Protect from light
To prevent photochemical

degradation.

Ventilation
Store in a well-ventilated area

or cabinet

To prevent the accumulation of

potentially flammable or toxic

vapors.[4]
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Caption: Experimental workflow for handling 5-Tert-butylnonan-5-amine.
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Caption: Decision logic for the storage of 5-Tert-butylnonan-5-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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